Cas no 749254-91-9 (2H-Pyrrole,3,4-dihydro-4-[(4-methoxyphenyl)methylene]-, (4E)-)

2H-Pyrrole,3,4-dihydro-4-[(4-methoxyphenyl)methylene]-, (4E)- structure
749254-91-9 structure
Product Name:2H-Pyrrole,3,4-dihydro-4-[(4-methoxyphenyl)methylene]-, (4E)-
CAS No:749254-91-9
MF:C12H13NO
MW:187.237723112106
CID:561428
PubChem ID:121227203
Update Time:2025-04-19

2H-Pyrrole,3,4-dihydro-4-[(4-methoxyphenyl)methylene]-, (4E)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyrrole,3,4-dihydro-4-[(4-methoxyphenyl)methylene]-, (4E)-
    • 2H-Pyrrole,3,4-dihydro-4-[(4-methoxyphenyl)methylene]-,(4E)-(9CI)
    • 749254-91-9
    • (E)-4-(4-Methoxybenzylidene)-3,4-dihydro-2H-pyrrole
    • Inchi: 1S/C12H13NO/c1-14-12-4-2-10(3-5-12)8-11-6-7-13-9-11/h2-5,8-9H,6-7H2,1H3/b11-8+
    • InChI Key: JSXBJMIAZDKXEN-DHZHZOJOSA-N
    • SMILES: O(C)C1C=CC(=CC=1)/C=C1/C=NCC/1

Computed Properties

  • Exact Mass: 187.1
  • Monoisotopic Mass: 187.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.6A^2
  • XLogP3: 1.7
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